Cas no 1246816-73-8 (Chlorpheniramine-d6 N-Oxide)

• Product Name: Chlorpheniramine-d6 N-Oxide
• CAS No: 1246816-73-8
• MF: C₁₆H₁₉ClN₂O
• MW: 290.787863016129
• CID: 2246222
• Update Time: 2025-10-28

Chlorpheniramine-d6 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Chlorpheniramine-d6 N-Oxide
• NMEICKDXQPVPKK-WFGJKAKNSA-N

• Inchi： 1S/C16H19ClN2O/c1-19(2,20)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3
• InChI Key： NMEICKDXQPVPKK-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C1C=CC(Cl)=CC=1)CCN(=O)(C([H])([H])[H])C([H])([H])[H]

Experimental Properties

• Color/Form: NA

Chlorpheniramine-d6 N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pheniramines

Additional information on Chlorpheniramine-d6 N-Oxide

Research Briefing on Chlorpheniramine-d6 N-Oxide (CAS: 1246816-73-8) in Chemical Biology and Pharmaceutical Applications

Chlorpheniramine-d6 N-Oxide (CAS: 1246816-73-8) is a deuterium-labeled derivative of chlorpheniramine N-oxide, a key metabolite of the widely used antihistamine chlorpheniramine. This compound has garnered significant attention in recent pharmaceutical and chemical biology research due to its utility as an internal standard in mass spectrometry-based assays and its role in metabolic pathway elucidation. The deuterium labeling enhances its stability and detection sensitivity, making it invaluable for pharmacokinetic and pharmacodynamic studies.

Recent studies have focused on optimizing the synthesis of Chlorpheniramine-d6 N-Oxide to achieve higher isotopic purity and yield. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel synthetic route using deuterium oxide (D₂O) as the deuterium source, which improved the isotopic purity to >99% while reducing production costs. This advancement is critical for ensuring the reliability of quantitative analyses in clinical and preclinical settings.

In the context of drug metabolism, Chlorpheniramine-d6 N-Oxide has been employed to study the cytochrome P450 (CYP)-mediated oxidation of chlorpheniramine. Research published in Drug Metabolism and Disposition (2024) utilized this compound to identify CYP2D6 as the primary enzyme responsible for N-oxidation, with implications for personalized medicine approaches in patients with polymorphic CYP2D6 expression. The study also highlighted the compound's stability under physiological conditions, supporting its use in long-term metabolic experiments.

Beyond its analytical applications, Chlorpheniramine-d6 N-Oxide has shown promise in environmental toxicology. A 2024 study in Environmental Science & Technology demonstrated its utility as a tracer for assessing the environmental persistence of chlorpheniramine-derived compounds in wastewater systems. The deuterium label allowed researchers to distinguish between parent drug residues and transformation products, providing insights into degradation pathways and potential ecological risks.

Future research directions for Chlorpheniramine-d6 N-Oxide include its potential application in imaging mass spectrometry for spatial mapping of drug distribution in tissues, as well as its use in stable isotope-resolved metabolomics (SIRM) to track metabolic fluxes in real-time. These applications could further solidify its role as a versatile tool in both pharmaceutical development and chemical biology research.